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Compound of Interest

Compound Name: Antifungal agent 65

Cat. No.: B12370686

For Researchers, Scientists, and Drug Development Professionals

Core Properties of Antifungal Agent 65

Antifungal agent 65, also identified as compound 5d, is a novel chiral diamine derivative with
demonstrated fungicidal properties. It was synthesized and characterized as part of a broader
study focused on the discovery of new antiviral and fungicidal agents derived from natural
products.[1][2]

Table 1: Basic Properties of Antifungal Agent 65 (Compound 5d)

Property Value

N-((1R,2R)-1,2-diphenyl-2-(p-
Chemical Name tolylamino)ethyl)-2-methoxy-5-

sulfamoylbenzamide

Molecular Formula C29H29N302S:2
Molecular Weight 515.69 g/mol
CAS Number 1223550-31-9
Appearance Solid

Fungicidal Spectrum and Efficacy
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Antifungal agent 65 (compound 5d) has been evaluated for its in vitro fungicidal activity
against a range of plant pathogenic fungi. The preliminary screening demonstrated notable
efficacy, particularly against Fusarium oxysporum f. sp. cucumerinum.[1][2]

Table 2: In Vitro Fungicidal Activity of Antifungal Agent 65 (Compound 5d)

. . Mycelial Growth Inhibition
Fungal Species Concentration (pg/mL)

(%)

Fusariun.l oxysporum f. sp. 50 935
cucumerinum

Botrytis cinerea 50 45.2
Gibberella zeae 50 38.7
Rhizoctonia solani 50 35.6
Phytophthora infestans 50 324
Alternaria solani 50 25.4
Cercospora arachidicola 50 23.1

Data sourced from Yang S, et al. J Agric Food Chem. 2023;71(29):10989-11000.

Experimental Protocols

The following section details the methodology used to determine the in vitro fungicidal activity
of Antifungal Agent 65.

In Vitro Fungicidal Activity Assay (Mycelial Growth Rate
Method)

This protocol was adapted to evaluate the effect of the synthesized compounds on the growth
of various plant pathogenic fungi.

Objective: To determine the percentage of mycelial growth inhibition of various fungi when
exposed to Antifungal Agent 65 at a fixed concentration.
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Materials:

Potato Dextrose Agar (PDA) medium

Test compounds (including Antifungal Agent 65) dissolved in a suitable solvent (e.g.,
DMSO)

Cultures of test fungi (Fusarium oxysporum f. sp. cucumerinum, Botrytis cinerea, etc.)
Sterile Petri dishes (9 cm diameter)
Sterile cork borer or punch (4 mm diameter)

Incubator

Procedure:

Medium Preparation: The test compound is dissolved in a solvent and mixed with molten
PDA medium to achieve a final concentration of 50 pg/mL. The medium is then poured into
sterile Petri dishes. A control plate containing the solvent without the test compound is also
prepared.

Inoculation: A4 mm diameter mycelial disc is taken from the edge of an actively growing
fungal culture using a sterile cork borer. This disc is then placed at the center of the PDA
plate containing the test compound.

Incubation: The inoculated plates are incubated at a controlled temperature of 25-28 °C.

Data Collection: The diameter of the fungal colony is measured when the mycelial growth in
the control plate has reached the edge of the dish.

Calculation: The percentage of inhibition of mycelial growth is calculated using the following
formula: Inhibition (%) = [(C - T) / C] x 100 Where:

o C is the diameter of the mycelial growth in the control plate.

o T is the diameter of the mycelial growth in the treated plate.
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Each experiment is performed in triplicate to ensure the reliability of the results.

Mechanism of Action

The primary research article describing Antifungal Agent 65 (compound 5d) focused on its
synthesis and broad-spectrum activity screening.[1] While the antiviral mechanism of action for
other compounds in the same chemical series was investigated, involving the inhibition of viral
assembly by binding to the coat protein, the specific fungicidal mechanism for compound 5d
has not yet been elucidated and remains a subject for future research.
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Caption: A flowchart illustrating the process from natural product inspiration to the identification
and further study of a lead antifungal compound like Agent 65.

Experimental Workflow for In Vitro Fungicidal Assay
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Caption: Step-by-step workflow for the in vitro mycelial growth inhibition assay used to test
Antifungal Agent 65.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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